4-Chloro-6-(2-ethylphenyl)-pyrimidine
Description
Pyrimidines with chloro and aryl substituents at positions 4 and 6 are critical intermediates in medicinal chemistry, often serving as precursors for biologically active molecules.
Properties
Molecular Formula |
C12H11ClN2 |
|---|---|
Molecular Weight |
218.68 g/mol |
IUPAC Name |
4-chloro-6-(2-ethylphenyl)pyrimidine |
InChI |
InChI=1S/C12H11ClN2/c1-2-9-5-3-4-6-10(9)11-7-12(13)15-8-14-11/h3-8H,2H2,1H3 |
InChI Key |
WMDBCQCRDHSSRL-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=CC=C1C2=CC(=NC=N2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Chlorine at C4 is a common electrophilic site for nucleophilic substitution (e.g., phenolate or amine groups) .
- Aryl/heteroaryl groups at C6 (e.g., 3-methoxyphenyl, trifluoromethyl) enhance steric bulk and electronic effects, influencing reaction rates and biological target interactions .
- Piperazinyl substituents at C6 (as in ) are often used to improve blood-brain barrier penetration in neuroactive compounds.
Key Observations :
- Wy-14,643 demonstrates that chloro-pyrimidine derivatives can act as peroxisome proliferators, though its hepatocarcinogenicity is linked to sustained DNA replication rather than peroxisome proliferation alone .
- Thieno-pyrimidines (e.g., ) show promise in oncology due to their kinase-inhibitory properties.
- Pyrazolo-pyrimidines (e.g., ) are versatile scaffolds for antiviral and anti-inflammatory agents.
Physical and Chemical Properties
Key Observations :
- Methoxymethyl groups (e.g., ) reduce crystallinity, enhancing solubility in organic solvents.
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